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Introduction
This document provides a detailed protocol for the systematic analysis of a Quina lithic

assemblage. Quina assemblages, a variant of the Mousterian industry, are characterized by a

specific technological system for producing thick, wide flakes, which were often transformed

into distinctive side scrapers with "écailleuse scalariforme" or Quina retouch.[1][2] This protocol

outlines a comprehensive approach, from initial artifact processing to in-depth technological

and typological analysis, ensuring standardized data collection for comparative studies. The

methodology emphasizes a holistic understanding of the chaîne opératoire, from raw material

procurement to tool production, use, and discard.

Experimental Protocols
Cleaning and Labeling:

Gently clean all lithic artifacts with soft brushes and deionized water to remove adhering

sediments. Avoid harsh brushing that could damage use-wear traces.

Allow artifacts to air dry completely.

Label each artifact with a unique identification number using archival quality ink and a

protective coating.
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Database Entry:

Create a digital database (e.g., using Microsoft Excel, Access, or a dedicated

archaeological database software).

For each artifact, record the unique ID, provenience information (site, excavation unit,

layer, and coordinates), and any relevant contextual notes.

The technological analysis is designed to reconstruct the entire reduction sequence (chaîne

opératoire) present in the assemblage. This involves the separate but interconnected analysis

of cores, debitage (flakes and debris), and retouched tools.

2.2.1. Core Analysis

Cores are the parent material from which flakes are detached and provide crucial information

about the knapping methods employed.

Protocol:

Classify each core according to its reduction strategy (e.g., discoidal, Levallois, or specific

Quina methods). Quina core reduction often involves a system of double alternation in the

exploitation of core faces.[3]

Record the raw material type and its condition.

Measure the maximum length, width, and thickness of the core in millimeters.

Count the number of striking platforms and the number of flake removal scars.

Estimate the percentage of remaining cortex on the core surface.

Note the presence of any core preparation or rejuvenation flakes.

2.2.2. Debitage Analysis

Debitage, the unmodified products of knapping, constitutes the majority of most lithic

assemblages and is fundamental to understanding the reduction sequence.
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Protocol:

Separate the debitage into complete flakes, broken flakes, and non-orientable fragments

(debris).

For each complete flake, record the attributes listed in Table 2.

For broken flakes, record as many attributes as possible.

For debris, record the total count and weight per provenience unit.

2.2.3. Retouched Tool Analysis

Retouched tools, particularly the characteristic Quina scrapers, are the end products of the

reduction sequence and provide insights into the intended function of the lithic technology.

Protocol:

Classify each tool according to a standardized typological system, such as that developed

by François Bordes for the Mousterian.[1]

Record the blank type on which the tool was made (e.g., cortical flake, non-cortical flake,

Levallois flake).

For each retouched edge, record the attributes listed in Table 3.

Pay special attention to the characteristics of Quina retouch, which is typically steep,

invasive, and scalariform.

Use-wear analysis can provide direct evidence of tool function.

Protocol:

Select a sample of well-preserved tools for analysis.

Clean the selected tools in an ultrasonic bath with a mild detergent to remove any

contaminants.
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Examine the tool edges under a stereomicroscope and a metallurgical microscope at

various magnifications (50x to 500x) to identify micro-polishes, striations, and edge

damage indicative of use.

Document the location, orientation, and characteristics of the identified use-wear traces.

Data Presentation
Attribute Description Data Type

Core ID Unique identifier for the core Alphanumeric

Raw Material
Type of stone (e.g., flint, chert,

quartzite)
Text

Core Type
Classification of the core

reduction strategy
Text

Length (mm)
Maximum dimension of the

core
Integer

Width (mm)
Maximum dimension

perpendicular to length
Integer

Thickness (mm)

Maximum dimension

perpendicular to length and

width

Integer

Weight (g) Weight of the core in grams Decimal

Number of Platforms
Count of distinct striking

platforms
Integer

Number of Scars Count of flake removal scars Integer

Cortex (%)
Estimated percentage of

cortex on the surface
Integer

Condition
Presence of burning,

patination, or breakage
Text
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Attribute Description Data Type

Flake ID Unique identifier for the flake Alphanumeric

Raw Material Type of stone Text

Blank Type

Presence and amount of

cortex (Primary, Secondary,

Tertiary)

Text

Length (mm)
Measured along the axis of

percussion
Integer

Width (mm)
Maximum dimension

perpendicular to length
Integer

Thickness (mm)
Maximum dimension at the

point of percussion
Integer

Platform Type
Cortical, plain, dihedral,

facetted
Text

Platform Width (mm) Width of the striking platform Integer

Platform Thickness (mm)
Thickness of the striking

platform
Integer

Bulb of Percussion Presence and prominence Text

Dorsal Scar Pattern
Unidirectional, bidirectional,

centripetal, etc.
Text

Termination Type Feather, hinge, step, plunging Text
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Attribute Description Data Type

Tool ID Unique identifier for the tool Alphanumeric

Typological Class

Bordesian type (e.g., single

convex side scraper,

transverse scraper)

Text

Blank Type
The type of flake the tool is

made on
Text

Length (mm) Maximum dimension of the tool Integer

Width (mm)
Maximum dimension

perpendicular to length
Integer

Thickness (mm) Maximum dimension of the tool Integer

Retouch Type
Quina, semi-Quina, abrupt,

semi-abrupt, etc.
Text

Retouch Location
Dorsal, ventral, alternating,

alternate
Text

Retouched Edge Shape Straight, convex, concave Text

Retouched Edge Angle (°) Angle of the retouched edge Integer

Length of Retouched Edge

(mm)

The length of the modified

edge
Integer

Mandatory Visualization
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Caption: Overall workflow for the lithic analysis of a Quina assemblage.
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Caption: Logical relationships in the typological classification of Quina scrapers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for the Lithic Analysis
of a Quina Assemblage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1359822#lithic-analysis-protocol-for-a-quina-
assemblage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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